Cas no 1780-19-4 (1,2,3,4-Tetra-qUinaldine)

1,2,3,4-Tetra-quinaldine is a polycyclic aromatic compound derived from quinaldine, characterized by its four fused quinoline units. This structure imparts unique electronic and photophysical properties, making it valuable in materials science and organic synthesis. Its extended π-conjugation system enhances stability and optoelectronic performance, suitable for applications in organic semiconductors, fluorescent dyes, and coordination chemistry. The compound exhibits high thermal resistance and can serve as a ligand for transition metal complexes, facilitating catalytic and photochemical processes. Its rigid framework also contributes to potential use in supramolecular assemblies and advanced polymeric materials. Handling requires standard precautions for aromatic amines.
1,2,3,4-Tetra-qUinaldine structure
1,2,3,4-Tetra-qUinaldine structure
Product Name:1,2,3,4-Tetra-qUinaldine
CAS No:1780-19-4
MF:C10H13N
MW:147.216922521591
MDL:MFCD00023886
CID:41983
PubChem ID:87576120
Update Time:2025-10-29

1,2,3,4-Tetra-qUinaldine Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-Tetrahydroquinaldine
    • 1,2,3,4-Tetrahydro-2-methylquinoline
    • 1,2,3,4-Tetahydro-2-methylquinoline
    • 2-methyl-1,2,3,4-tetrahydroquinoline
    • 2-methyl1,2,3,4-tetrahydroquinoline
    • Quinaldine,1,2,3,4-tetrahydro
    • Quinoline,1,2,3,4-tetrahydro-2-methyl
    • Quinoline, 1,2,3,4-tetrahydro-2-methyl-
    • Quinoline, tetrahydro-2-methyl-
    • Quinaldine, 1,2,3,4-tetrahydro-
    • 1,2,3,4-Tetra-quinaldine
    • 1.2.3.4-Tetrahydroquinaldine
    • JZICUKPOZUKZLL-UHFFFAOYSA-N
    • 2-methyl-1,2,3,4-tetrahydro-quinoline
    • 1,2,3,4-Tetrahydro quinaldine
    • Tetrahydro-2-methylquinoline
    • 1.2.3.4-tetrahydro-quinaldine
    • Tetrahydrochinaldin
    • tetrahy
    • 2-methyl-1,2,3,4-tetrahydroquinoline;1,2,3,4-Tetrahydroquinaldine
    • AI3-15932
    • XHV42AW48X
    • SCHEMBL424121
    • DS-12521
    • 1.2.3.4-tetrahydro- quinaldine
    • Quinoline,2,3,4-tetrahydro-2-methyl-
    • 5,6,7,8-tetra-Quinaldine
    • EINECS 246-996-2
    • CS-W019554
    • tetrahydroquinaldine
    • NSC-65607
    • AKOS016039021
    • NSC 65607
    • 74497-74-8
    • EINECS 277-887-8
    • HMS1577N05
    • 1,3,4-Tetahydro-2-methylquinoline
    • InChI=1/C10H13N/c1-8-6-7-9-4-2-3-5-10(9)11-8/h2-5,8,11H,6-7H2,1H
    • SCHEMBL8771344
    • MFCD00023886
    • Quinaldine,2,3,4-tetrahydro-
    • 25448-05-9
    • NSC65607
    • NS00047103
    • EINECS 217-226-2
    • 2-(r,s)-methyl-1,2,3,4-tetrahydro-quinoline
    • 1334-81-2
    • AC1627
    • NCIOpen2_000109
    • CHEMBL589607
    • UNII-XHV42AW48X
    • A812332
    • 2-methyltetrahydroquinoline
    • AC-19074
    • DTXSID50397311
    • (R)-1,2,3,4-Tetrahydro-2-methylquinoline
    • (1)-1,2,3,4-Tetrahydro-2-methylquinoline
    • AKOS000267397
    • 1,3,4-Tetrahydro-2-methylquinoline
    • 2-Methyl-1,3,4-tetrahydroquinoline
    • AM84625
    • 1780-19-4
    • SY045570
    • FT-0654443
    • FT-0696378
    • T0112
    • EN300-59145
    • 1,3,4-Tetrahydroquinaldine
    • STK086402
    • ALBB-025689
    • 1,2,3,4-Tetra-qUinaldine
    • MDL: MFCD00023886
    • Inchi: 1S/C10H13N/c1-8-6-7-9-4-2-3-5-10(9)11-8/h2-5,8,11H,6-7H2,1H3
    • InChI Key: JZICUKPOZUKZLL-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2CCC1C

Computed Properties

  • Exact Mass: 147.10500
  • Monoisotopic Mass: 147.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.0200(lit.)
  • Boiling Point: 250°C(lit.)
  • Refractive Index: 1.5720 to 1.5750
  • PSA: 12.03000
  • LogP: 2.57120
  • Solubility: Not determined

1,2,3,4-Tetra-qUinaldine Security Information

1,2,3,4-Tetra-qUinaldine Customs Data

  • HS CODE:2901100000
  • Customs Data:

    China Customs Code:

    2901100000

    Overview:

    2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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1,2,3,4-Tetra-qUinaldine Suppliers

Amadis Chemical Company Limited
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(CAS:1780-19-4)1,2,3,4-Tetra-qUinaldine
Order Number:A812332
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:57
Price ($):161.0
Email:sales@amadischem.com

1,2,3,4-Tetra-qUinaldine Related Literature

Additional information on 1,2,3,4-Tetra-qUinaldine

Tetra-qUinaldine (CAS No. 1780-19-4): A Comprehensive Overview

Tetra-qUinaldine, also known by its CAS registry number 1780-19-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, which belongs to the class of polycyclic aromatic hydrocarbons (PAHs), has garnered attention due to its unique structural properties and potential applications in advanced materials. The name Tetra-qUinaldine itself is derived from its structural composition, which consists of four quinoline rings fused together in a specific arrangement. This arrangement imparts the compound with distinctive electronic and optical properties.

The synthesis of Tetra-qUinaldine involves a series of carefully controlled reactions, often utilizing high-yield methods such as Friedländer-type cyclizations or other coupling reactions. These methods are designed to ensure the formation of the desired fused-ring structure while minimizing side reactions. Recent advancements in catalytic systems and reaction conditions have further enhanced the efficiency and scalability of these synthetic routes, making Tetra-qUinaldine more accessible for research and industrial applications.

One of the most promising areas of application for Tetra-qUinaldine is in the field of optoelectronics. The compound's extended conjugation length and planar molecular structure make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that Tetra-qUinaldine exhibits strong fluorescence emission under UV excitation, a property that is highly desirable for applications in display technologies. Furthermore, its ability to form self-assembled monolayers (SAMs) on various substrates has opened up possibilities for its use in surface functionalization and sensing applications.

Recent studies have also explored the use of Tetra-qUinaldine as a precursor for the synthesis of graphene-like materials. By employing high-temperature annealing techniques, scientists have successfully converted Tetra-qUinaldine into graphene nanostructures with high crystallinity and electronic conductivity. These findings have significant implications for the development of next-generation electronic devices, where the integration of graphene-based materials could lead to improved performance metrics such as faster charge transport and higher device stability.

In addition to its electronic properties, Tetra-qUinaldine has also been investigated for its potential in biomedical applications. Due to its biocompatibility and ability to fluoresce under specific conditions, the compound has been proposed as a candidate for use in fluorescent labeling and imaging techniques. Early experiments have shown that Tetra-qUinaldine can be used to track cellular processes in real-time, offering new avenues for diagnostic and therapeutic applications.

The physical properties of Tetra-qUinaldine are equally intriguing. Its melting point is reported to be around 250°C, making it suitable for high-temperature applications. The compound is also highly soluble in common organic solvents such as dichloromethane and chloroform, which facilitates its handling and processing in various chemical reactions. Its solubility characteristics make it an attractive choice for solution-based fabrication techniques commonly employed in materials science.

From a structural standpoint, Tetra-qUinaldine exhibits a high degree of symmetry, which contributes to its stability under thermal and mechanical stress. This symmetry also plays a role in determining the compound's electronic properties, such as its bandgap and carrier mobility. Recent computational studies using density functional theory (DFT) have provided deeper insights into these properties, enabling researchers to fine-tune the structure of Tetra-qUinaldine for specific applications.

The environmental impact of Tetra-qUinaldine has also been a topic of recent research interest. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under controlled conditions, suggesting that it may be environmentally benign when used responsibly. However, further investigations are needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, Tetra-qUinaldine (CAS No. 1780-19-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and characterization techniques, position it as a key material for future technological innovations. As research continues to uncover new properties and uses for this compound, it is likely that Tetra-qUinaldine will play an increasingly important role in both academic research and industrial development.

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Amadis Chemical Company Limited
(CAS:1780-19-4)1,2,3,4-Tetra-qUinaldine
A812332
Purity:99%
Quantity:100g
Price ($):161.0
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